Cas no 17005-37-7 (Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI))

Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI) structure
17005-37-7 structure
Product Name:Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI)
CAS No:17005-37-7
MF:C19H22N4O3
MW:354.402984142303
CID:235601
PubChem ID:309715
Update Time:2025-04-19

Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI) Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI)
    • N-[2-acetamido-6-formyl-5-(4-phenylbutyl)pyrimidin-4-yl]acetamide
    • 2,6-bis-acetylamino-5-(4-phenyl-butyl)-pyrimidine-4-carbaldehyde
    • 6-Formyl-5-(4-phenyl-butyl)-2,4-bis-acetamino-pyrimidin
    • AC1L7FO4
    • NSC212114
    • NSC-212114
    • 17005-37-7
    • DTXSID60309485
    • Inchi: 1S/C19H22N4O3/c1-13(25)20-18-16(11-7-6-10-15-8-4-3-5-9-15)17(12-24)22-19(23-18)21-14(2)26/h3-5,8-9,12H,6-7,10-11H2,1-2H3,(H2,20,21,22,23,25,26)
    • InChI Key: FCZXHKJPVKDMIG-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C(=NC(NC(C)=O)=N1)NC(C)=O)CCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 354.16936
  • Monoisotopic Mass: 354.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.264
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.64
  • PSA: 101.05
  • LogP: 2.91730

Acetamide,N,N'-[6-formyl-5-(4-phenylbutyl)-2,4-pyrimidinediyl]bis-(8CI) Related Literature

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